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Compound of Interest

Compound Name: Fmoc-Gly-OH-13C2,15N

Cat. No.: B559569 Get Quote

Essential Safety and Handling Guide for Fmoc-Gly-
OH-13C2,15N
This guide provides crucial safety, operational, and disposal information for researchers,

scientists, and drug development professionals handling Fmoc-Gly-OH-13C2,15N. The

following procedures are designed to ensure the safe handling and disposal of this isotopically

labeled amino acid derivative.

Fmoc-Gly-OH-13C2,15N is a stable, non-radioactive, isotopically labeled version of Fmoc-

Glycine.[1][2] While the Safety Data Sheet (SDS) for the standard, non-labeled Fmoc-Glycine

indicates that the compound is not classified as hazardous, it is imperative to follow standard

laboratory safety protocols to minimize exposure and ensure a safe working environment.[3]

Personal Protective Equipment (PPE)
Appropriate PPE is the primary barrier against potential chemical exposure.[4] The minimum

required PPE for handling Fmoc-Gly-OH-13C2,15N in both solid and solution form is outlined

below. A hazard assessment should always be conducted to determine if additional protection

is necessary for a specific procedure.[5]
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PPE Item Specification Purpose

Eye/Face Protection

ANSI Z87.1-compliant safety

glasses with side shields or

chemical splash goggles.

Protects eyes from dust

particles and splashes.

Face shield (if splash hazard is

high).

Provides additional protection

for the face when handling

larger quantities or solutions.

Hand Protection Disposable nitrile gloves.

Protects skin from incidental

contact. For prolonged contact,

consult glove manufacturer's

chemical resistance data.

Body Protection Laboratory coat.
Protects skin and clothing from

spills and contamination.

Closed-toe shoes and long

pants.

Provides basic body and foot

protection in a laboratory

setting.

Respiratory Protection

Generally not required under

normal use with adequate

ventilation.

A respirator may be necessary

if engineering controls are

insufficient to control dust or

aerosols. Use must comply

with a formal respiratory

protection program.

Operational and Disposal Plan
Following a structured plan for handling and disposal minimizes risks and ensures procedural

consistency.

Experimental Protocol: Handling Procedures
1. Handling Solid Fmoc-Gly-OH-13C2,15N:

Preparation: Before handling, ensure the work area is clean and uncluttered. Identify the

location of the nearest safety shower and eyewash station.
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Engineering Controls: Weigh and handle the solid powder in a chemical fume hood or a

ventilated balance enclosure to minimize the inhalation of dust.

Weighing and Transfer:

Don all required PPE as specified in the table above.

Use a spatula to carefully transfer the desired amount of the compound from the storage

container to a tared weigh boat or reaction vessel.

Avoid creating dust. If dust is generated, allow it to settle within the enclosure before

proceeding.

Close the primary container tightly after use.

Spill Cleanup (Solid):

In case of a small spill, gently sweep up the solid material using a brush and dustpan,

avoiding dust generation.

Place the collected material into a sealed container labeled for chemical waste.

Clean the spill area with an appropriate solvent (e.g., water, followed by a detergent

solution).

2. Handling Fmoc-Gly-OH-13C2,15N in Solution:

Preparation: The process of dissolving the compound and any subsequent handling of the

solution should be performed in a chemical fume hood.

Dissolving the Compound:

Add the pre-weighed solid to the desired reaction vessel inside the fume hood.

Slowly add the solvent (e.g., Dimethylformamide - DMF) to the solid, stirring gently to

facilitate dissolution.

Be aware of the hazards associated with the chosen solvent and adjust PPE accordingly.
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Handling and Transfer:

Use appropriate glassware and pipetting devices for transfers.

Keep all containers sealed when not in use to prevent vapor release.

Spill Cleanup (Liquid):

For small spills, absorb the liquid with an inert absorbent material (e.g., vermiculite, sand,

or chemical absorbent pads).

Place the contaminated absorbent material into a sealed container for chemical waste.

Clean the spill area with an appropriate solvent and decontaminate the surface.

Disposal Plan
All waste materials must be disposed of in accordance with local, state, and federal

regulations. Discharge into the environment must be avoided.

Solid Waste:

Place excess solid Fmoc-Gly-OH-13C2,15N and any contaminated disposable materials

(e.g., weigh boats, gloves, paper towels) into a clearly labeled hazardous waste container.

Liquid Waste:

Collect all solutions containing Fmoc-Gly-OH-13C2,15N, including reaction mixtures and

rinse solutions, in a designated, sealed, and properly labeled hazardous waste container.

Do not mix incompatible waste streams. Waste from Fmoc deprotection, which often

contains piperidine, should be collected in a separate, appropriately labeled container.

Container Disposal:

Rinse empty containers thoroughly with an appropriate solvent.

Collect the rinseate as hazardous liquid waste.
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Once clean, the container can be disposed of as non-hazardous waste or recycled,

depending on institutional policies.

Process Workflow Diagram
The following diagram illustrates the key steps and decision points in the handling and disposal

of Fmoc-Gly-OH-13C2,15N.
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Workflow for Handling and Disposal of Fmoc-Gly-OH-13C2,15N

Preparation

Handling

Disposal

1. Hazard Assessment & PPE Donning

2. Prepare Work Area (Fume Hood)

3a. Weigh Solid Compound

Solid Form

3b. Prepare Solution

Solution Form

4. Perform Experiment

5a. Collect Solid Waste 5b. Collect Liquid Waste

6. Decontaminate Glassware & Area

7. Doff & Dispose of PPE

Click to download full resolution via product page

Caption: Workflow for handling and disposal of Fmoc-Gly-OH-13C2,15N.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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